Ethyl 3-(3-formylphenyl)propanoate
Description
Ethyl 3-(3-formylphenyl)propanoate is an aromatic ester featuring a propanoate backbone substituted with a 3-formylphenyl group. This compound is of interest in organic synthesis due to its aldehyde functional group, which enables diverse reactivity, such as participation in condensation or nucleophilic addition reactions. For example, methyl 3-(3-formyl-4-hydroxyphenyl)propanoate (compound 1) is synthesized via formylation of methyl 3-(4-hydroxyphenyl)propanoate using paraformaldehyde and MgCl₂ , suggesting analogous methods could apply to the ethyl variant.
Properties
CAS No. |
110114-05-1 |
|---|---|
Molecular Formula |
C12H14O3 |
Molecular Weight |
206.24 g/mol |
IUPAC Name |
ethyl 3-(3-formylphenyl)propanoate |
InChI |
InChI=1S/C12H14O3/c1-2-15-12(14)7-6-10-4-3-5-11(8-10)9-13/h3-5,8-9H,2,6-7H2,1H3 |
InChI Key |
VWEFFVXBQNGXTG-UHFFFAOYSA-N |
SMILES |
CCOC(=O)CCC1=CC(=CC=C1)C=O |
Canonical SMILES |
CCOC(=O)CCC1=CC(=CC=C1)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Structural and Functional Comparisons
Table 2: Odor Activity Values (OAVs) of Selected Esters in Pineapple
| Compound | Pulp (µg·kg⁻¹) | Core (µg·kg⁻¹) | Contribution to Aroma |
|---|---|---|---|
| Ethyl hexanoate | 106.21 | 48.42 | Dominant fruity note |
| Ethyl 3-(methylthio)propanoate | 91.21 | 42.67 | Sulfurous, tropical |
| This compound | N/A | N/A | Not reported |
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